![molecular formula C49H51FN8O11 B608881 MC-Ggfg-DX8951](/img/structure/B608881.png)
MC-Ggfg-DX8951
Overview
Description
It demonstrates antitumor activity through the deployment of DX8951, a DNA topoisomerase I inhibitor, connected using the protease-cleavable MC-GGFG linker . This compound is primarily used in scientific research for its potential in cancer treatment.
Scientific Research Applications
MC-GGFG-DX8951 has several scientific research applications, including:
Cancer Research: It is used to study the efficacy of antibody-drug conjugates in targeting and killing cancer cells
Drug Delivery Systems: The compound is used to develop and optimize drug delivery systems that can selectively release therapeutic agents in target cells.
Biological Studies: Researchers use this compound to investigate the mechanisms of drug action and resistance in cancer cells.
Pharmaceutical Development: It is employed in the development of new anticancer drugs and formulations.
Mechanism of Action
MC-GGFG-DX8951 exerts its effects through the following mechanism:
Targeting and Internalization: The antibody-drug conjugate targets specific antigens on cancer cells and is internalized via endocytosis.
Lysosomal Cleavage: Once inside the cell, the GGFG linker is cleaved by lysosomal enzymes, releasing the active DX8951.
Inhibition of DNA Topoisomerase I: DX8951 inhibits DNA topoisomerase I, leading to the induction of double-strand DNA breaks and apoptosis in cancer cells.
Safety and Hazards
MC-Ggfg-DX8951 is not classified as a hazardous substance or mixture . In case of contact or ingestion, specific first aid measures are recommended . During combustion, it may emit irritant fumes .
Relevant Papers The relevant papers retrieved suggest that this compound has been used in research for its antitumor activity . More detailed information would require a thorough review of these papers.
Preparation Methods
Synthetic Routes and Reaction Conditions
MC-GGFG-DX8951 is synthesized by conjugating DX8951, a derivative of DNA topoisomerase I inhibitor, with the protease-cleavable MC-GGFG linker . The synthesis involves the following steps:
Activation of DX8951: DX8951 is activated to form a reactive intermediate.
Linker Attachment: The activated DX8951 is then conjugated with the MC-GGFG linker under controlled conditions to ensure the formation of a stable bond.
Purification: The resulting compound is purified using chromatographic techniques to achieve high purity.
Industrial Production Methods
The industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:
Bulk Synthesis: Large quantities of DX8951 and MC-GGFG linker are synthesized and activated.
Conjugation: The activated DX8951 is conjugated with the MC-GGFG linker in large reactors under controlled conditions.
Purification and Quality Control: The final product is purified using industrial-scale chromatography and undergoes rigorous quality control to ensure consistency and purity
Chemical Reactions Analysis
Types of Reactions
MC-GGFG-DX8951 undergoes several types of chemical reactions, including:
Cleavage by Lysosomal Enzymes: The GGFG linker is selectively cleaved by lysosomal enzymes, releasing the active DX8951 in the target cells.
Common Reagents and Conditions
Lysosomal Enzymes: These enzymes are commonly used to cleave the GGFG linker in vitro and in vivo.
Acidic or Basic Conditions: Hydrolysis reactions are typically carried out under acidic or basic conditions to study the stability and release profile of DX8951.
Major Products Formed
The major product formed from the cleavage of this compound is DX8951, which exhibits potent antitumor activity by inhibiting DNA topoisomerase I .
Comparison with Similar Compounds
MC-GGFG-DX8951 is unique compared to other similar compounds due to its specific linker and potent antitumor activity. Similar compounds include:
MC-GGFG-SN38: Another drug-linker conjugate with a different active agent, SN38, which also targets DNA topoisomerase I.
MC-GGFG-Doxorubicin: A conjugate with doxorubicin, a widely used chemotherapeutic agent.
MC-GGFG-Maytansinoid: A conjugate with maytansinoid, known for its potent cytotoxicity.
This compound stands out due to its specific mechanism of action and the use of DX8951, which has shown significant promise in preclinical studies .
properties
IUPAC Name |
6-(2,5-dioxopyrrol-1-yl)-N-[2-[[2-[[(2S)-1-[[2-[[(10S,23S)-10-ethyl-18-fluoro-10-hydroxy-19-methyl-5,9-dioxo-8-oxa-4,15-diazahexacyclo[14.7.1.02,14.04,13.06,11.020,24]tetracosa-1,6(11),12,14,16,18,20(24)-heptaen-23-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]hexanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C49H51FN8O11/c1-3-49(68)31-19-36-45-29(24-58(36)47(66)30(31)25-69-48(49)67)44-33(14-13-28-26(2)32(50)20-34(56-45)43(28)44)54-40(62)23-53-46(65)35(18-27-10-6-4-7-11-27)55-39(61)22-52-38(60)21-51-37(59)12-8-5-9-17-57-41(63)15-16-42(57)64/h4,6-7,10-11,15-16,19-20,33,35,68H,3,5,8-9,12-14,17-18,21-25H2,1-2H3,(H,51,59)(H,52,60)(H,53,65)(H,54,62)(H,55,61)/t33-,35-,49-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEKFDUNPKACYAY-SODISJPWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C2=C(COC1=O)C(=O)N3CC4=C5C(CCC6=C5C(=CC(=C6C)F)N=C4C3=C2)NC(=O)CNC(=O)C(CC7=CC=CC=C7)NC(=O)CNC(=O)CNC(=O)CCCCCN8C(=O)C=CC8=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@]1(C2=C(COC1=O)C(=O)N3CC4=C5[C@H](CCC6=C5C(=CC(=C6C)F)N=C4C3=C2)NC(=O)CNC(=O)[C@H](CC7=CC=CC=C7)NC(=O)CNC(=O)CNC(=O)CCCCCN8C(=O)C=CC8=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C49H51FN8O11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
947.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.